molecular formula C11H9BrN2O3S B3007213 (5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone CAS No. 1706219-64-8

(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone

Cat. No. B3007213
CAS RN: 1706219-64-8
M. Wt: 329.17
InChI Key: BGIUNPUBWSGEBY-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of a compound can be confirmed by various analytical techniques such as 1H NMR, 13C NMR, and Mass spectral analysis . Unfortunately, the specific molecular structure analysis for “(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone” is not available in the literature.

Scientific Research Applications

Synthesis and Cytotoxicity

(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone and related compounds have been synthesized and characterized for potential cytotoxic properties. For example, a study synthesized related compounds and evaluated their in vitro cytotoxicity on human cancer cell lines, finding some of them to exhibit good inhibitory abilities on Hep-G2 cells (Nguyễn Tiến Công et al., 2020).

Antibacterial and Antifungal Properties

Several studies have focused on the antibacterial and antifungal properties of compounds similar to this compound. For instance, research has shown that synthesized derivatives exhibit significant antibacterial activity against a range of microorganisms, suggesting potential as broad-spectrum antibiotics (2020).

Antimicrobial and Antioxidant Studies

Compounds related to this compound have been synthesized and assessed for their antimicrobial and antioxidant properties. This includes studies on the antimicrobial and antioxidant activities of benzofuran derivatives, which have shown promising results (S. Rashmi et al., 2014).

Anticancer Evaluation

There is ongoing research into the potential anticancer applications of compounds similar to this compound. Some studies have synthesized novel compounds and tested them against breast cancer cells, demonstrating significant antiproliferative activity (J. P. Sonar et al., 2020).

properties

IUPAC Name

(5-bromofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H9BrN2O3S/c12-9-2-1-8(17-9)10(15)14-5-7(6-14)16-11-13-3-4-18-11/h1-4,7H,5-6H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGIUNPUBWSGEBY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C(=O)C2=CC=C(O2)Br)OC3=NC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H9BrN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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